2-Ethyl-1-butanol

• CAS No.: 97-95-0
• Product Name: 2-Ethyl-1-butanol
• Molecular Formula: C6H14O
• Molecular Weight: 102.17 g/mol
• IUPAC Name: 2-ethylbutan-1-ol
• Standard InChI: InChI=1S/C6H14O/c1-3-6(4-2)5-7/h6-7H,3-5H2,1-2H3
• Standard InChIKey: TZYRSLHNPKPEFV-UHFFFAOYSA-N
• SMILES: CCC(CC)CO
• Canonical SMILES: CCC(CC)CO
• Boiling Point: 293 °F at 760 mm Hg (USCG, 1999); 147.0 °C; 146.27 °C @ 760 MM HG
• Colorform: COLORLESS LIQUID
• Density: 0.834 at 68 °F (USCG, 1999); 0.8326 @ 20 °C/4 °C
• Flash Point: 128 °F (USCG, 1999); 137 °F OC.
• Melting Point: -173 °F (USCG, 1999); LESS THAN -15 °C
• Physical Description: Flash point of 137°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Used as a solvent and in the manufacture of pharmaceuticals.
• Description: Flash point of 137°F. Less dense than water and slightly soluble in water. Vapors are heavier than air. Used as a solvent and in the manufacture of pharmaceuticals.
• Solubility: 0.04 M; SLIGHTLY SOL IN WATER; SOL IN ALCOHOL, ETHER; MISCIBLE WITH MOST ORGANIC SOLVENTS
• Synonyms: 2-Ethylbutyl Alcohol; 3-Methylolpentane; NSC 8858; Pseudohexyl Alcohol
• Vapor Pressure: 3.62 mm Hg (USCG, 1999); 1.53 mmHg; 0.9 MM HG @ 20 °C
• PubChem Compound: 7358
• Last Modified: Nov 11 2021